4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine

• CAS No.: 82813-22-7
• Molecular Formula: C9H17IN2O2
• Molecular Weight: 312.15 g/mol
• IUPAC Name: 4-iodo-2,2,6,6-tetramethyl-4-nitropiperidine
• InChI: InChI=1S/C9H17IN2O2/c1-7(2)5-9(10,12(13)14)6-8(3,4)11-7/h11H,5-6H2,1-4H3
• InChI Key: DCUFLFGBJCQUKI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)([N+](=O)[O-])I)C

Description

4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine is a derivative of piperidine, a six-membered heterocyclic compound containing one nitrogen atom This compound is characterized by the presence of an iodine atom and a nitro group attached to the piperidine ring, along with four methyl groups at the 2, 2, 6, and 6 positions

Preparation Methods

The synthesis of 4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine typically involves the iodination of 2,2,6,6-tetramethyl-4-nitropiperidine. One common method includes the reaction of 2,2,6,6-tetramethyl-4-nitropiperidine with iodine. This reaction is carried out under controlled conditions to ensure the selective introduction of the iodine atom at the 4-position .

Chemical Reactions Analysis

4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized by agents such as perbenzoic acid to yield nitroxyl radicals.

Substitution: The iodine atom can be substituted by other nucleophiles under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Scientific Research Applications

4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmacological agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine involves its interaction with various molecular targets. The nitro group can participate in redox reactions, while the iodine atom can undergo substitution reactions. These interactions can lead to the formation of reactive intermediates that exert specific effects on biological systems .

Comparison with Similar Compounds

4-Iodo-2,2,6,6-tetramethyl-4-nitropiperidine can be compared with other similar compounds such as:

4-Bromo-2,2,6,6-tetramethyl-4-nitropiperidine: This compound has a bromine atom instead of iodine and exhibits similar chemical properties.

2,2,6,6-Tetramethyl-4-nitropiperidine: The parent compound without the halogen substitution, used as a starting material for various derivatives.